4,4-Dimethyl-2-pentanone 4,4-Dimethyl-2-pentanone 4,4-Dimethyl-2-pentanone was used as starting reagent in the synthesis of 3,4,4,5-tetramethyl-3-hexanol. It was used in the gas-phase reactions of OH radicals with 2,2,4-trimethylpentane.

Brand Name: Vulcanchem
CAS No.: 590-50-1
VCID: VC21098538
InChI: InChI=1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3
SMILES: CC(=O)CC(C)(C)C
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol

4,4-Dimethyl-2-pentanone

CAS No.: 590-50-1

Cat. No.: VC21098538

Molecular Formula: C7H14O

Molecular Weight: 114.19 g/mol

* For research use only. Not for human or veterinary use.

4,4-Dimethyl-2-pentanone - 590-50-1

Specification

Description 4,4-Dimethyl-2-pentanone was used as starting reagent in the synthesis of 3,4,4,5-tetramethyl-3-hexanol. It was used in the gas-phase reactions of OH radicals with 2,2,4-trimethylpentane.

CAS No. 590-50-1
Molecular Formula C7H14O
Molecular Weight 114.19 g/mol
IUPAC Name 4,4-dimethylpentan-2-one
Standard InChI InChI=1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3
Standard InChI Key AZASWMGVGQEVCS-UHFFFAOYSA-N
SMILES CC(=O)CC(C)(C)C
Canonical SMILES CC(=O)CC(C)(C)C
Boiling Point 126.0 °C
Melting Point -64.0 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator